Cas no 1368530-51-1 (N-(2-bromoethyl)-N-methylsulfamoyl chloride)

• Product Name: N-(2-bromoethyl)-N-methylsulfamoyl chloride
• CAS No: 1368530-51-1
• MF: C₃H₇BrClNO₂S
• MW: 236.515177965164
• CID: 5841380
• PubChem ID: 82275073
• Update Time: 2025-05-25

N-(2-bromoethyl)-N-methylsulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-(2-bromoethyl)-N-methylsulfamoyl chloride
• 1368530-51-1
• EN300-1612459

• Inchi： 1S/C3H7BrClNO2S/c1-6(3-2-4)9(5,7)8/h2-3H2,1H3
• InChI Key： YAIKLVHMCRPHQP-UHFFFAOYSA-N
• SMILES： BrCCN(C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 234.90694g/mol
• Monoisotopic Mass: 234.90694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.8Ų

Additional information on N-(2-bromoethyl)-N-methylsulfamoyl chloride

Comprehensive Overview of N-(2-bromoethyl)-N-methylsulfamoyl chloride (CAS No. 1368530-51-1)

N-(2-bromoethyl)-N-methylsulfamoyl chloride (CAS No. 1368530-51-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromoethyl group and a methylsulfamoyl chloride moiety, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in nucleophilic substitution reactions, particularly in the development of novel sulfonamide derivatives, which are pivotal in drug discovery.

The compound's significance has grown alongside advancements in precision medicine and green chemistry. With increasing interest in sustainable synthesis, scientists are investigating how N-(2-bromoethyl)-N-methylsulfamoyl chloride can be employed in catalytic processes to minimize waste. This aligns with the global push toward eco-friendly chemical manufacturing, a topic frequently searched in academic and industrial forums.

One of the most common queries related to this compound revolves around its stability under various conditions. Studies indicate that 1368530-51-1 requires careful handling in anhydrous environments due to its sensitivity to moisture. Its applications extend to the synthesis of biologically active molecules, particularly those targeting enzyme inhibition—a hot topic in cancer research and antibiotic development.

Another area of interest is the compound's role in click chemistry, a technique gaining traction for modular molecular assembly. The bromoethyl group in N-(2-bromoethyl)-N-methylsulfamoyl chloride facilitates efficient cross-coupling reactions, making it a candidate for constructing complex scaffolds. This has implications for high-throughput screening and combinatorial chemistry, both frequently searched terms in AI-driven drug discovery platforms.

From an industrial perspective, scalability is a key concern. Recent patents highlight innovative methods to produce 1368530-51-1 with higher yields, addressing cost-efficiency challenges. These developments resonate with the growing demand for cost-effective synthetic routes, a recurring theme in chemical engineering discussions.

In summary, N-(2-bromoethyl)-N-methylsulfamoyl chloride (CAS No. 1368530-51-1) bridges multiple disciplines, from medicinal chemistry to materials science. Its versatility and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications.